Cas no 82-83-7 (puberulonic acid)

• Product Name: puberulonic acid
• CAS No: 82-83-7
• MF: C₉H₄O₇
• MW: 224.123863220215
• CID: 1807994
• PubChem ID: 54684723
• Update Time: 2025-04-21

puberulonic acid Chemical and Physical Properties

Names and Identifiers

• puberulonic acid
• 1H-Cyclohepta(c)furan-1,2,4-trione, 5,6,7-trihydroxy-
• CHEBI:205771
• 4,6,7-trihydroxy-1H-cyclohepta[c]furan-1,3,5-trione
• puberulonate
• 1H-CYCLOHEPTA(C)FURAN-1,3,4-TRIONE, 5,6,7-TRIHYDROXY-
• JAJRKOVXTSKCLS-UHFFFAOYSA-N
• 4,5,6-trihydroxycyclohepta[c]uran-1,3,7-trione
• Q27291735
• PUBERULONIC ACID [MI]
• VB11UHS18K
• 82-83-7
• SCHEMBL343597
• 1,3,5-CYCLOHEPTATRIENE-1,2-DICARBOXYLIC ANHYDRIDE, 4,5,6-TRIHYDROXY-7-OXO-
• UNII-VB11UHS18K
• SCHEMBL21101011

• Inchi： 1S/C9H4O7/c10-3-1-2-4(9(15)16-8(2)14)6(12)7(13)5(3)11/h1H,(H3,10,11,12,13)
• InChI Key： JAJRKOVXTSKCLS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(C(=C(C(=C2C1=O)O)O)O)=O)=O

Computed Properties

• Exact Mass: 230.057909
• Monoisotopic Mass: 230.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.7
• XLogP3: -0.5

Experimental Properties

• Refractive Index: 1.756

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones